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Compound of Interest

Compound Name: ZGL-18

Cat. No.: B15573811

Important Notice: As of December 2025, a specific Safety Data Sheet (SDS) for "ZGL-18" is not
publicly available through standard chemical safety databases. The identifier "ZGL-18" has
been associated with a mitochondrial uncoupler in some research contexts, but also appears in
unrelated commercial products[1][2][3][4][5]. Without a definitive SDS from the manufacturer,
users must treat ZGL-18 as a compound with unknown hazardous potential and adhere to the
highest safety standards.

The following guidance is based on general best practices for handling novel chemical
compounds of unknown toxicity. This information should be supplemented with a substance-
specific risk assessment and the official SDS upon acquisition from the supplier.

Personal Protective Equipment (PPE)

Due to the lack of specific toxicological data, a comprehensive PPE strategy is mandatory to
prevent all routes of exposure (inhalation, skin/eye contact, and ingestion).
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Protection Type

Required Equipment

Rationale

Respiratory Protection

NIOSH-approved respirator
with appropriate cartridges for

organic vapors/particulates.

To prevent inhalation of
aerosols or fine powders,
especially when handling the

solid compound.

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

To protect against splashes,
aerosols, and accidental

contact from all angles.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin absorption.
Glove type should be
confirmed for compatibility with

the solvent used.

Body Protection

Chemical-resistant laboratory
coat, long pants, and closed-

toe shoes.

To protect skin from accidental

spills and contamination.

Operational Plan: Handling and Storage

Engineering Controls:

 All handling of ZGL-18, including weighing, reconstitution, and aliquoting, must be conducted

within a certified chemical fume hood to minimize inhalation exposure.

o Use a dedicated and clearly labeled set of equipment (spatulas, glassware, etc.) to prevent

cross-contamination.

Storage:

o Store ZGL-18 in a tightly sealed, clearly labeled container.

o Keep in a cool, dry, and well-ventilated area, segregated from incompatible materials. The

specific incompatibilities will be listed in the official SDS.

Disposal Plan
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All materials contaminated with ZGL-18 must be treated as hazardous waste.

Waste Type Disposal Protocol

Collect in a designated, sealed, and clearly
Unused ZGL-18 ]
labeled hazardous waste container.

Dispose of all single-use items (e.g., pipette tips,

microfuge tubes) in a hazardous waste
Contaminated Labware container. Non-disposable items must be

decontaminated using a validated procedure

before reuse.

Gloves, disposable lab coats, and other
Contaminated PPE contaminated protective gear must be collected

as hazardous waste.

Follow all institutional, local, and national regulations for the disposal of hazardous chemical
waste. Do not dispose of ZGL-18 down the drain or in general waste.

Emergency Procedures
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Exposure Scenario

Immediate Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with an emergency

eyewash station for at least 15 minutes, holding

eyelids open.
Inhalation Move the individual to fresh air immediately.
Ingestion Do not induce vomiting.

Evacuate the area. Use an appropriate chemical
Spill spill kit to absorb and contain the material,

wearing full PPE.

In all cases of exposure or major spills, seek
immediate medical attention and report the
incident to your institution's environmental

health and safety department.

Workflow for Safe Handling of Novel Compounds

Like ZGL-18

The following diagram outlines the logical steps for safely managing a chemical agent with

unknown properties.

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://www.benchchem.com/product/b15573811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

4 )

Preparation Phase

1. Obtain SDS from Supplier

2. Conduct Risk Assessment
(3. Select & Verify PPE)

4. Prepare Engineering Controls
(Fume Hood, etc.)
- T J

/Handling & Expiarimental Phase\

5. Don Full PPE

[6. Conduct Work in Fume HoocD

[7. Store Compound Securela

- T J

/Disposal & Decontamination Phase\

ES. Segregate Hazardous Waste)

9. Decontaminate Work Area
& Reusable Equipment
CLO. Doff PPE into Waste Stream)
Ell. Arrange for Waste Pickua

G J

Click to download full resolution via product page

Caption: Logical workflow for handling novel chemical agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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